Cas no 123846-85-5 (Formamide,N,N-di-2-propyn-1-yl-)

• Product Name: Formamide,N,N-di-2-propyn-1-yl-
• CAS No: 123846-85-5
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 105352
• PubChem ID: 14358053
• Update Time: 2025-04-18

Formamide,N,N-di-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Formamide,N,N-di-2-propyn-1-yl-
• Formamide, N,N-di-2-propynyl- (9CI)
• 123846-85-5
• N,N-bis(prop-2-ynyl)formamide

• Inchi： 1S/C7H7NO/c1-3-5-8(7-9)6-4-2/h1-2,7H,5-6H2
• InChI Key： CDAOUFCXKVTXDN-UHFFFAOYSA-N
• SMILES： O=CN(CC#C)CC#C

Computed Properties

• Exact Mass: 121.05281
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31